Cas no 2549133-20-0 ((2E)-2-cyano-3-(4-methylpiperidin-1-yl)-3-(methylsulfanyl)prop-2-enamide)

• Product Name: (2E)-2-cyano-3-(4-methylpiperidin-1-yl)-3-(methylsulfanyl)prop-2-enamide
• CAS No: 2549133-20-0
• MF: C₁₁H₁₇N₃OS
• MW: 239.33718085289
• CID: 5315780
• PubChem ID: 154883884
• Update Time: 2025-07-09

(2E)-2-cyano-3-(4-methylpiperidin-1-yl)-3-(methylsulfanyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• F6782-3753
• (2E)-2-cyano-3-(4-methylpiperidin-1-yl)-3-(methylsulfanyl)prop-2-enamide
• 2549133-20-0
• AKOS040727526
• 2-Cyano-3-(4-methyl-1-piperidinyl)-3-(methylthio)-2-propenamide

• Inchi： 1S/C11H17N3OS/c1-8-3-5-14(6-4-8)11(16-2)9(7-12)10(13)15/h8H,3-6H2,1-2H3,(H2,13,15)
• InChI Key： MAZBSYBANZCTMU-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(C#N)=C(N1CCC(C)CC1)SC

Computed Properties

• Exact Mass: 239.10923335g/mol
• Monoisotopic Mass: 239.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 392.8±42.0 °C(Predicted)
• pka: 12.39±0.50(Predicted)

Additional information on (2E)-2-cyano-3-(4-methylpiperidin-1-yl)-3-(methylsulfanyl)prop-2-enamide

The Chemical Compound CAS No. 2549133-20-0: (2E)-2-cyano-3-(4-methylpiperidin-1-yl)-3-(methylsulfanyl)prop-2-enamide

The compound with CAS number 2549133-20-0, known as (2E)-2-cyano-3-(4-methylpiperidin-1-yl)-3-(methylsulfanyl)prop-2-enamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of enamides, characterized by the presence of a cyano group and a methylsulfanyl substituent, along with a piperidine ring. Its structure is defined by the (E)-configuration at the double bond, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of enamides in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The cyano group in this compound contributes to its stability and potential as a nitrile-containing moiety, which is often utilized in peptide synthesis or as a leaving group in organic transformations. The methylsulfanyl group introduces sulfur-based interactions, enhancing the molecule's solubility and bioavailability. Furthermore, the 4-methylpiperidine ring adds rigidity and lipophilicity, making it an attractive component for designing bioactive molecules.

The synthesis of (2E)-2-cyano-3-(4-methylpiperidin-1-yl)-3-(methylsulfanyl)prop-2-enamide involves a multi-step process that typically begins with the preparation of the corresponding enamine intermediate. This is followed by cyanation and sulfuration steps to introduce the cyano and methylsulfanyl groups, respectively. The stereochemistry at the double bond is carefully controlled during these steps to ensure the desired (E)-configuration. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it serves as a valuable building block for constructing complex molecules with specific pharmacological properties. For instance, its ability to form hydrogen bonds and participate in π-interactions makes it suitable for designing inhibitors of enzymes or receptors involved in various disease pathways. Recent research has also explored its potential as a precursor for synthesizing bioactive peptides or as a component in drug delivery systems.

The cyano group in this compound has been identified as a key functional group for further derivatization. By modifying this group, chemists can generate a library of analogs with diverse biological activities. For example, replacing the cyano group with other electron-withdrawing or donating groups can modulate the compound's reactivity and selectivity towards specific targets. Additionally, the methylsulfanyl group can be substituted with other sulfur-containing moieties to investigate their effects on the compound's properties.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to light or microbial activity, this compound undergoes hydrolysis or oxidative degradation. These findings are critical for developing sustainable synthetic routes and waste management strategies.

In conclusion, (2E)-2-cyano-3-(4-methylpiperidin-1-yl)-3-(methylsulfanyl)prop-2-enamide (CAS No. 2549133-20-0) is a versatile molecule with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as an important tool for advancing chemical science and drug discovery.